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Compound of Interest

Compound Name: 2-Naphthonitrile

Cat. No.: B358459

Molecular Identity and Structure

2-Naphthonitrile, also known by its IUPAC name naphthalene-2-carbonitrile, is an organic
compound featuring a naphthalene core substituted with a nitrile functional group.[1] It is a key
building block in the synthesis of various pharmaceuticals, dyes, and other complex organic
molecules.[2]

Molecular Formula: C11H7N[3][4][5]
Molecular Weight: 153.18 g/mol [1][4]

The structure consists of a bicyclic aromatic naphthalene system with a cyano (-C=N) group
attached to the second position (beta position) of the ring.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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